Cas no 2227905-66-8 ((1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol
• CAS No: 2227905-66-8
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6035514
• PubChem ID: 165682607
• Update Time: 2025-10-28

(1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol
• EN300-1730324
• 2227905-66-8

• Inchi： 1S/C9H12N2O4/c1-15-9-3-2-6(11(13)14)4-7(9)8(12)5-10/h2-4,8,12H,5,10H2,1H3/t8-/m1/s1
• InChI Key： CTLJUPQQYBEYJK-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2227905-66-8)

(1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol, identified by its CAS number 2227905-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center at the (1S) position, exhibits a unique structural framework that makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol consists of an ethanolamine backbone substituted with a 2-methoxy-5-nitrophenyl group. This particular arrangement of functional groups suggests potential biological activity, particularly in the context of enzyme inhibition and receptor binding. The presence of both amino and hydroxyl groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (1S) configuration of this compound makes it an attractive building block for constructing enantiomerically pure molecules, which are often required for high-efficacy pharmaceuticals. Researchers have been exploring its utility in catalytic processes, particularly in transition metal-catalyzed reactions where stereocontrol is paramount.

The nitro and methoxy substituents on the aromatic ring contribute to the compound's electronic properties, influencing its reactivity and solubility. These features make it a versatile intermediate in organic synthesis, allowing for further functionalization through reduction, hydrogenation, or nucleophilic aromatic substitution reactions. Such modifications can lead to novel compounds with enhanced bioavailability and reduced toxicity.

Current research in medicinal chemistry has highlighted the importance of structurally diverse scaffolds in drug design. The scaffold presented by (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol aligns well with this trend, offering a platform for exploring new therapeutic modalities. Studies have begun to investigate its potential as a precursor for kinase inhibitors, given the prevalence of aromatic amino acid motifs in kinase active sites.

The nitro group, in particular, has been extensively studied for its pharmacological applications. In addition to serving as a handle for further chemical transformations, the nitro group can participate in redox reactions, potentially influencing drug metabolism and bioavailability. Recent advances in biocatalysis have also opened new avenues for utilizing this compound as a substrate for enzymatic reactions, which could provide more sustainable synthetic routes.

The methoxy group introduces an additional layer of electronic complexity, affecting both the electronic distribution across the aromatic ring and the overall solubility profile of the compound. This balance between hydrophilicity and lipophilicity is crucial for optimizing pharmacokinetic properties, ensuring that the drug reaches its target site effectively while minimizing off-target effects.

From a synthetic chemistry perspective, (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol represents an excellent example of how structural diversity can be leveraged to discover new molecular entities. Its unique combination of functional groups makes it suitable for various synthetic strategies, including cross-coupling reactions, heterocycle formation, and polymerization processes. These synthetic pathways are being explored to develop novel materials with applications ranging from pharmaceuticals to advanced polymers.

In conclusion, (1S)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2227905-66-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its chiral center, aromatic substituents, and reactive functional groups make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new synthetic methodologies and pharmacological targets, this compound is poised to play an important role in the development of next-generation therapeutics.